- Discovery of a Potent, Selective, and Orally Bioavailable c-Met Inhibitor: 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide (AMG 458), Journal of Medicinal Chemistry, 2008, 51(13), 3688-3691
Cas no 913376-83-7 (AMG-458)
AMG-458 structure
Product Name:AMG-458
CAS No:913376-83-7
MF:C30H29N5O5
MW:539.581766843796
MDL:MFCD17169989
CID:831478
PubChem ID:24764449
Update Time:2024-10-26
AMG-458 Chemical and Physical Properties
Names and Identifiers
-
- AMG 458
- AMG-458
- 1-(2-hydroxy-2-methylpropyl)-N-[5-(7-methoxyquinolin-4-yl)oxypyridin-2-yl]-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
- 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-Pyrazole-4-carboxamide
- AMG 458 (AMG-458)
- AMG-458,AMG458
- Substituted Pyrazolone,17
- UNII-4535RW5Y3A
- 2,3-Dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxamide (ACI)
- 1-(2-Hydroxy-2-methylpropyl)-N-[5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl]-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- AMG-458(AMG458;AMG 458)
- BDBM24466
- 4535RW5Y3A
- AMG-458 (c-Met)
- s2747
- NCGC00346670-05
- HY-14723
- 1-(2-Hydroxy-2-methylpropyl)-N-(5-((7-methoxyquinolin-4-yl)oxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- MLS006010963
- AMG458
- SB19374
- HMS3656H21
- SMR004702767
- EX-A2447
- CS-0003527
- 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- AS-16283
- Substituted Pyrazolone, 17
- BCP01917
- AKOS027422876
- CCG-269954
- 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
- BRD-K21782625-001-03-2
- NCGC00346670-01
- SW220166-1
- 1 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-
- 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-(5-((7-methoxy-4-quinolinyl)oxy)-2-pyridinyl)-5-methyl-3-oxo-2-phenyl-
- DTXCID30161012
- CHEMBL460472
- SCHEMBL197714
- NSC-754346
- NSC754346
- 913376-83-7
- SDCCGSBI-0654459.P001
- BRD-K21782625-001-02-4
- 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- Q27258802
- AC-36075
- DTXSID80238521
-
- MDL: MFCD17169989
- Inchi: 1S/C30H29N5O5/c1-19-27(29(37)35(20-8-6-5-7-9-20)34(19)18-30(2,3)38)28(36)33-26-13-11-22(17-32-26)40-25-14-15-31-24-16-21(39-4)10-12-23(24)25/h5-17,38H,18H2,1-4H3,(H,32,33,36)
- InChI Key: GLBZSOQDAOLMGC-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)N(CC(C)(C)O)N(C2C=CC=CC=2)C1=O)NC1C=CC(OC2C3C(=CC(=CC=3)OC)N=CC=2)=CN=1
Computed Properties
- Exact Mass: 539.21700
- Monoisotopic Mass: 539.21686904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 951
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.339
- PSA: 123.99000
- LogP: 5.09870
AMG-458 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331295-100mg |
1-(2-hydroxy-2-methylpropyl)-N-[5-(7-methoxyquinolin-4-yl)oxypyridin-2-yl]-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide |
913376-83-7 | 95%+ | 100mg |
$928 | 2021-06-16 | |
| TRC | A614415-1mg |
AMG-458 |
913376-83-7 | 1mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A614415-5mg |
AMG-458 |
913376-83-7 | 5mg |
$ 316.00 | 2023-04-19 | ||
| TRC | A614415-10mg |
AMG-458 |
913376-83-7 | 10mg |
$ 523.00 | 2023-04-19 | ||
| S e l l e c k ZHONG GUO | S2747-5mg |
AMG-458 |
913376-83-7 | 99.89% | 5mg |
¥2186.15 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2747-10mg |
AMG-458 |
913376-83-7 | 99.89% | 10mg |
¥3031.42 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2747-50mg |
AMG-458 |
913376-83-7 | 99.89% | 50mg |
¥8763.3 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2747-200mg |
AMG-458 |
913376-83-7 | 99.89% | 200mg |
¥20229.3 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A872260-1mg |
AMG-458 |
913376-83-7 | 99% | 1mg |
¥983.00 | 2022-09-03 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7204-10mg |
AMG-458 |
913376-83-7 | 98% | 10mg |
¥2584.00 | 2023-09-09 |
AMG-458 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 15 min, 40 °C
1.2 18 h, 60 °C
1.2 18 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 24 h, rt
Reference
- Structure-Based Design of Novel Class II c-Met Inhibitors: 2. SAR and Kinase Selectivity Profiles of the Pyrazolone Series, Journal of Medicinal Chemistry, 2012, 55(5), 1868-1897
Production Method 3
Reaction Conditions
Reference
- Strategies for chemical synthesis of pyrazolone derivatives and their bio-significance, Journal of Chemical and Pharmaceutical Research, 2016, 8(5), 969-981
Production Method 4
Reaction Conditions
Reference
- Chemical Reactivity of Methoxy 4-O-Aryl Quinolines: Identification of Glutathione Displacement Products in Vitro and in Vivo, Chemical Research in Toxicology, 2008, 21(11), 2216-2222
AMG-458 Raw materials
- 1-(2-Hydroxy-2-methylpropyl)-5-methyl-3-oxo-2-phenyl-2,3-dihydropyrazole-4-carboxylic Acid
- 5-(7-Methoxyquinolin-4-yloxy)pyridin-2-amine
AMG-458 Preparation Products
AMG-458 Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
913376-83-7 (AMG-458) Related Products
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